1-((3-Chloro-2-methylphenyl)sulfonyl)-4-(thiophen-2-yl)piperidine

• IUPAC Name: 1-(3-chloro-2-methylphenyl)sulfonyl-4-thiophen-2-ylpiperidine
• InChI: InChI=1S/C16H18ClNO2S2/c1-12-14(17)4-2-6-16(12)22(19,20)18-9-7-13(8-10-18)15-5-3-11-21-15/h2-6,11,13H,7-10H2,1H3
• InChI Key: MRAKMWCVZSCKKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)N2CCC(CC2)C3=CC=CS3
• Molecular Formula: C16H18ClNO2S2
• Molecular Weight: 355.9 g/mol
• CAS No.: 1396851-17-4

Description

1-((3-Chloro-2-methylphenyl)sulfonyl)-4-(thiophen-2-yl)piperidine is a sulfonamide-functionalized piperidine derivative characterized by a 3-chloro-2-methylphenyl sulfonyl group at position 1 and a thiophen-2-yl substituent at position 4 of the piperidine ring. The sulfonamide moiety is a common pharmacophore in medicinal chemistry, known for its role in enzyme inhibition (e.g., carbonic anhydrase, cyclooxygenase) and antibacterial activity . The thiophene group, an electron-rich heterocycle, is frequently employed in drug design for its metabolic stability and ability to engage in π-π interactions with biological targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally related compounds differ in substituents on the sulfonyl group, piperidine ring, or additional heterocyclic systems.

Substituent Variations on the Sulfonyl Group

• 1-[(5-Chlorothiophen-2-yl)sulfonyl]-4-(thiophen-2-yl)piperidine (CAS 1396815-45-4) Molecular Formula: C₁₃H₁₄ClNO₂S₃ Molecular Weight: 347.9 Key Differences: The sulfonyl group is attached to a 5-chlorothiophene instead of 3-chloro-2-methylphenyl. Implications: Thiophene sulfonyl derivatives may exhibit enhanced metabolic stability due to sulfur’s resistance to oxidative degradation.
• 1-((2,5-Difluorobenzyl)sulfonyl)-4-(thiophen-2-yl)piperidine (CAS 1396718-04-9) Molecular Formula: C₁₆H₁₇F₂NO₂S₂ Molecular Weight: 357.4 Key Differences: The sulfonyl group is linked to a difluorobenzyl moiety. Fluorine atoms increase lipophilicity and may improve blood-brain barrier penetration, making this compound relevant for central nervous system (CNS) targets . Implications: Fluorine’s electronegativity could enhance binding affinity to hydrophobic pockets in enzymes or receptors.

Variations in Piperidine Substitution

• 1-((3-Chloro-2-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine (CAS 1448076-33-2) Molecular Formula: C₁₃H₁₈ClNO₄S₂ Molecular Weight: 351.9 Key Differences: The 4-position of piperidine is substituted with a methylsulfonyl group instead of thiophen-2-yl. Implications: Methylsulfonyl groups are common in sulfonamide drugs (e.g., celecoxib), suggesting possible cyclooxygenase-2 (COX-2) inhibition activity.

• 1-(4-Chlorobenzenesulfonyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]piperidine (CAS 946369-30-8)

  • Molecular Formula : C₁₇H₁₆ClN₃O₃S₂
  • Molecular Weight : 409.9
  • Key Differences : Incorporates a 1,2,4-oxadiazole ring linked to thiophen-2-yl at the 4-position. Oxadiazole is a bioisostere for ester or amide groups, offering metabolic resistance and hydrogen-bonding capabilities .
  • Implications : The oxadiazole-thiophene combination may enhance antiviral or anticancer activity, as seen in related scaffolds .

Comparative Data Table

Compound Name	Sulfonyl Substituent	Piperidine Substituent	Molecular Weight	Key Features
1-((3-Chloro-2-methylphenyl)sulfonyl)-4-(thiophen-2-yl)piperidine (Target)	3-Chloro-2-methylphenyl	Thiophen-2-yl	~350 (estimated)	Balanced lipophilicity, dual heterocycles
1-[(5-Chlorothiophen-2-yl)sulfonyl]-4-(thiophen-2-yl)piperidine	5-Chlorothiophen-2-yl	Thiophen-2-yl	347.9	Electron-deficient sulfonyl group
1-((2,5-Difluorobenzyl)sulfonyl)-4-(thiophen-2-yl)piperidine	2,5-Difluorobenzyl	Thiophen-2-yl	357.4	Enhanced CNS penetration
1-((3-Chloro-2-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine	3-Chloro-2-methylphenyl	Methylsulfonyl	351.9	High polarity, COX-2 inhibitor potential
1-(4-Chlorobenzenesulfonyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]piperidine	4-Chlorophenyl	3-(Thiophen-2-yl)-1,2,4-oxadiazole	409.9	Oxadiazole bioisostere, antiviral potential

Key Research Findings and Implications

• Electronic Effects : The 3-chloro-2-methylphenyl sulfonyl group in the target compound provides moderate electron-withdrawing effects, which may stabilize negative charges in enzyme-binding pockets. This contrasts with the stronger electron deficiency in 5-chlorothiophene sulfonyl derivatives .
• Biological Activity : Thiophene-containing analogs (e.g., CAS 1396718-04-9) are prioritized in CNS drug discovery due to thiophene’s metabolic stability and fluorine’s BBB penetration .
• Synthetic Accessibility : The target compound’s synthesis likely involves sulfonylation of piperidine with 3-chloro-2-methylbenzenesulfonyl chloride, followed by coupling with thiophen-2-yl groups via nucleophilic substitution or cross-coupling reactions, as seen in related syntheses .